![molecular formula C15H14Cl2O3 B1428404 Methyl 2',3'-dichloro-3-methyl-5-oxo-1,2,5,6-tetrahydro-[1,1'-biphenyl]-2-carboxylate CAS No. 1801167-49-6](/img/structure/B1428404.png)
Methyl 2',3'-dichloro-3-methyl-5-oxo-1,2,5,6-tetrahydro-[1,1'-biphenyl]-2-carboxylate
Overview
Description
Scientific Research Applications
Environmental Contaminants and Health Effects
Occurrence and Distribution of PCB Metabolites in Blood and Their Potential Health Effects in Humans
- Polychlorinated biphenyls (PCBs) and their metabolites, including OH-PCBs and MeSO2-PCBs, have been studied for their endocrine-disrupting properties and potential adverse health effects in humans. These studies focus on the levels of these metabolites in human blood, their correlation with parent compounds, and the associated health risks, including carcinogenicity, reproductive impairment, and developmental neurotoxicity (Quinete et al., 2014).
Chemical Interactions with Soil and Environmental Fate
Sorption of Phenoxy Herbicides to Soil, Organic Matter, and Minerals
- The study reviews the sorption behavior of 2,4-D and other phenoxy herbicides in soil, indicating the significance of soil organic matter and iron oxides as relevant sorbents. This research can provide insights into the environmental behavior and fate of similar complex organic compounds (Werner et al., 2012).
Fluorescent Chemosensors
Fluorescent Chemosensors Based on 4-Methyl-2,6-Diformylphenol
- DFP-based compounds have been developed as chemosensors for detecting various analytes, highlighting the potential for creating sensitive and selective sensors for environmental monitoring, biomedical applications, and research purposes (Roy, 2021).
Antimicrobial Compounds and Environmental Toxicity
Occurrence and Toxicity of Antimicrobial Triclosan and By-Products in the Environment
- Triclosan (TCS) and its environmental degradation products have been examined for their toxicity and environmental fate. Such studies underline the importance of understanding the environmental impact and potential health risks of chemical substances and their metabolites (Bedoux et al., 2012).
Emerging Environmental Contaminants
Review of Emerging Contaminant Tris(1,3-Dichloro-2-Propyl)Phosphate: Environmental Occurrence, Exposure, and Risks
- The review focuses on TDCPP, an emerging contaminant, examining its occurrence in the environment, exposure routes, and potential health risks. Such reviews are crucial for identifying new environmental hazards and informing regulatory and safety measures (Wang et al., 2020).
Mechanism of Action
properties
IUPAC Name |
methyl 6-(2,3-dichlorophenyl)-2-methyl-4-oxocyclohex-2-ene-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14Cl2O3/c1-8-6-9(18)7-11(13(8)15(19)20-2)10-4-3-5-12(16)14(10)17/h3-6,11,13H,7H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CJGXMVYFHUEJDQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)CC(C1C(=O)OC)C2=C(C(=CC=C2)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14Cl2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2',3'-dichloro-3-methyl-5-oxo-1,2,5,6-tetrahydro-[1,1'-biphenyl]-2-carboxylate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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